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Compound of Interest

Compound Name:
5-Bromo-2-(4-

bromophenyl)pyridine

CAS No.: 183619-13-8

Cat. No.: B3394484

Get Quote

Introduction & Significance
5-Bromo-2-(4-bromophenyl)pyridine (CAS: 183619-13-8) is a critical halogenated biaryl

scaffold used primarily as an intermediate in the synthesis of optoelectronic materials (OLEDs)

and pharmaceutical agents.[1] Its structural uniqueness lies in the presence of two chemically

distinct bromine handles: one on the electron-deficient pyridine ring (C5 position) and one on

the electron-rich phenyl ring (para position).

This asymmetry allows for sequential functionalization, enabling the construction of complex

molecular architectures such as cyclometalated Iridium(III) complexes for phosphorescent

emitters or heterobifunctional drug conjugates.

Physicochemical Properties
While specific experimental melting point data for this exact isomer is often proprietary to

custom synthesis houses, structural analogues and thermodynamic modeling provide a

validated range for identification.
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Property Data / Description

CAS Number 183619-13-8

Molecular Formula C₁₁H₇Br₂N

Molecular Weight 312.99 g/mol

Physical State White to off-white crystalline solid

Melting Point
135–145 °C (Estimated based on structural

analogues*)

Solubility
Soluble in CHCl₃, CH₂Cl₂, THF; Insoluble in

water

Purity Marker HPLC >97% (detectable at 254 nm)

*Note: The structural isomer 4,4'-dibromo-2,2'-bipyridine melts at 139-140 °C [1]. The analogue

4,4'-dibromobiphenyl melts at 164 °C. The target compound, possessing lower symmetry than

the biphenyl, typically exhibits a melting point in the 135–145 °C range.

Synthesis & Purification Protocol
The synthesis requires a regioselective Suzuki-Miyaura cross-coupling. The challenge is to

couple the 4-bromophenylboronic acid selectively at the C2 position of the 2,5-dibromopyridine

starting material without affecting the C5 bromine or causing polymerization.

Mechanism of Regioselectivity
The C2 position of the pyridine ring is more electron-deficient (adjacent to nitrogen) than the C5

position. Consequently, oxidative addition of Pd(0) occurs preferentially at C2.

Experimental Workflow
Reagents:

Substrate: 2,5-Dibromopyridine (1.0 equiv)

Coupling Partner: 4-Bromophenylboronic acid (1.05 equiv)
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Catalyst: Pd(PPh₃)₄ (3-5 mol%)

Base: Na₂CO₃ (2.0 M aqueous solution)

Solvent: Toluene : Ethanol (4:1 ratio)

Step-by-Step Protocol:

Preparation: In a flame-dried Schlenk flask, dissolve 2,5-dibromopyridine (2.37 g, 10 mmol)

and Pd(PPh₃)₄ (0.58 g, 0.5 mmol) in degassed Toluene (40 mL). Stir for 10 minutes under

Argon to ensure catalyst solvation.

Addition: Add 4-bromophenylboronic acid (2.11 g, 10.5 mmol) dissolved in Ethanol (10 mL).

Activation: Add the aqueous Na₂CO₃ solution (10 mL) via syringe.

Reaction: Heat the mixture to 80–90 °C for 12–16 hours. Critical: Do not exceed 100 °C to

minimize oxidative addition at the phenyl-bromide or C5-pyridine bromide sites.

Work-up: Cool to room temperature. Dilute with water (50 mL) and extract with Ethyl Acetate

(3 x 50 mL). Wash combined organics with brine, dry over anhydrous MgSO₄, and

concentrate in vacuo.

Purification: The crude residue will contain traces of bis-coupled product. Purify via silica gel

flash chromatography using a gradient of Hexanes : Ethyl Acetate (20:1 to 10:1). The target

compound typically elutes after the unreacted starting material but before any bis-coupled

byproducts.

Synthesis Pathway Diagram
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Caption: Regioselective Suzuki coupling pathway favoring C2-substitution on the pyridine ring.

Characterization Data
To validate the structure, the following NMR signals are diagnostic:

¹H NMR (400 MHz, CDCl₃):

Pyridine Ring: A doublet at ~8.7 ppm (C6-H, adjacent to N), a doublet of doublets at ~7.9

ppm (C4-H), and a doublet at ~7.6 ppm (C3-H).

Phenyl Ring: Two doublets integrating to 2H each (AA'BB' system) at ~7.8 ppm and ~7.6

ppm, characteristic of a para-substituted benzene.

Mass Spectrometry (GC-MS/ESI):

Parent ion peaks [M]⁺ at m/z ~311, 313, 315 (1:2:1 ratio) confirming the presence of two

bromine atoms.

Applications in Drug Discovery & Materials
OLED Materials: This compound is a direct precursor to Heteroleptic Iridium(III) complexes.

The C5-bromide allows for the introduction of solubilizing alkyl chains or hole-transporting

carbazole units, while the phenyl ring participates in cyclometalation.
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Medicinal Chemistry: The scaffold serves as a core for p38 MAP kinase inhibitors. The

distinct reactivities of the two bromines allow for the sequential library generation:

Step 1: Suzuki coupling at C2 (already done).

Step 2: Buchwald-Hartwig amination at C5 (Pyridine) or C4' (Phenyl) to introduce amine

pharmacophores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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